4-(4-phenyl-1H-pyrazol-5-yl)-1-[(1-propyl-1H-imidazol-2-yl)methyl]piperidine

• IUPAC Name: 4-(4-phenyl-1H-pyrazol-5-yl)-1-[(1-propylimidazol-2-yl)methyl]piperidine
• InChI: InChI=1S/C21H27N5/c1-2-11-26-14-10-22-20(26)16-25-12-8-18(9-13-25)21-19(15-23-24-21)17-6-4-3-5-7-17/h3-7,10,14-15,18H,2,8-9,11-13,16H2,1H3,(H,23,24)
• InChI Key: GZMLLKLMKSCIOB-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=CN=C1CN2CCC(CC2)C3=C(C=NN3)C4=CC=CC=C4
• Molecular Formula: C21H27N5
• Molecular Weight: 349.5 g/mol

Description

4-(4-phenyl-1H-pyrazol-5-yl)-1-[(1-propyl-1H-imidazol-2-yl)methyl]piperidine is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is also known as PIPER, and it has been used in various studies to investigate its mechanism of action, biochemical and physiological effects, as well as its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of PIPER is not fully understood, but it is believed to act as a modulator of the GABA-A receptor. This receptor is involved in the regulation of neurotransmitters in the brain, and PIPER has been shown to enhance the activity of this receptor. This enhancement leads to an increase in the inhibitory effects of GABA, which can have a calming effect on the brain.
Biochemical and physiological effects:
PIPER has been shown to have a number of biochemical and physiological effects. It has been shown to enhance the activity of the GABA-A receptor, which can have a calming effect on the brain. PIPER has also been shown to have anti-inflammatory effects, which can be beneficial in the treatment of certain diseases. Additionally, PIPER has been shown to have analgesic properties, which can be useful in the treatment of pain.

Advantages and Limitations for Lab Experiments

The use of PIPER in lab experiments has several advantages. It is a highly specific compound that can be used to investigate the effects of modulating the GABA-A receptor. Additionally, PIPER is relatively easy to synthesize, which makes it readily available for use in lab experiments. However, there are also limitations to the use of PIPER in lab experiments. Its mechanism of action is not fully understood, which can make it difficult to interpret the results of studies. Additionally, PIPER can be toxic at high doses, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of PIPER in scientific research. One potential direction is the investigation of its potential use as a therapeutic agent for the treatment of certain diseases. Another potential direction is the investigation of its potential use as a diagnostic tool for the detection of certain diseases. Additionally, further studies are needed to fully understand the mechanism of action of PIPER and its potential applications in the field of medicine.

Synthesis Methods

The synthesis of PIPER involves a series of chemical reactions that require specific conditions and reagents. The most common method for synthesizing PIPER is through the reaction of 4-phenyl-1H-pyrazole-5-carbaldehyde with 1-propyl-1H-imidazole-2-carboxaldehyde, followed by the reaction with piperidine. This method has been optimized to produce high yields of PIPER with high purity.

Scientific Research Applications

PIPER has been extensively used in scientific research due to its unique properties. It has been used in various studies to investigate its potential applications in the field of medicine, including its use as a potential therapeutic agent for the treatment of various diseases. PIPER has also been studied for its potential use as a diagnostic tool for the detection of certain diseases.